Cas no 1903305-64-5 (2-(1H-indol-3-ylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide)

• Product Name: 2-(1H-indol-3-ylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide
• CAS No: 1903305-64-5
• MF: C₁₈H₁₆N₄O₂S₂
• MW: 384.475240707397
• CID: 5777007
• PubChem ID: 92127727
• Update Time: 2025-05-21

2-(1H-indol-3-ylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1903305-64-5
• 2-((1H-indol-3-yl)thio)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide
• 2-(1H-indol-3-ylsulfanyl)-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]acetamide
• F6523-3514
• AKOS025389107
• 2-(1H-indol-3-ylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide

• Inchi： 1S/C18H16N4O2S2/c23-16(10-26-15-9-20-13-4-2-1-3-12(13)15)19-6-7-22-11-21-14-5-8-25-17(14)18(22)24/h1-5,8-9,11,20H,6-7,10H2,(H,19,23)
• InChI Key： UMOCGDOJGBABKL-UHFFFAOYSA-N
• SMILES： S(CC(NCCN1C=NC2C=CSC=2C1=O)=O)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 384.07146811g/mol
• Monoisotopic Mass: 384.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 131Ų

Additional information on 2-(1H-indol-3-ylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide

Comprehensive Analysis of 2-(1H-indol-3-ylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide (CAS No. 1903305-64-5)

In the rapidly evolving field of medicinal chemistry, 2-(1H-indol-3-ylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide (CAS No. 1903305-64-5) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This heterocyclic derivative combines an indole moiety with a thienopyrimidine scaffold, making it a promising candidate for drug discovery. Researchers are particularly intrigued by its potential role in modulating enzyme activity and signaling pathways, which aligns with current trends in precision medicine and targeted therapies.

The molecular structure of 2-(1H-indol-3-ylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide features a sulfanylacetamide linker that bridges the indole and thienopyrimidine components. This design is noteworthy because it incorporates pharmacophores commonly found in bioactive molecules, such as kinase inhibitors and GPCR modulators. The presence of the 4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl group is particularly interesting, as similar structures have shown activity in inflammation and metabolic disorder research, topics frequently searched in academic and pharmaceutical databases.

Recent studies have highlighted the growing demand for novel small molecules in oncology and neurology research, areas where CAS No. 1903305-64-5 may find applications. The compound's indole-3-ylsulfanyl moiety resembles structures found in serotonin receptor ligands, sparking investigations into its potential CNS activity. Meanwhile, the thieno[3,2-d]pyrimidine core shares characteristics with known anticancer scaffolds, making it relevant to current searches about "next-generation cancer therapeutics" and "small molecule drug development."

From a synthetic chemistry perspective, 2-(1H-indol-3-ylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide represents an excellent example of modern heterocyclic chemistry. The compound's synthesis typically involves multi-step procedures including amide coupling and nucleophilic substitution reactions, topics frequently queried by organic chemistry students and researchers. Its purity and characterization are crucial, with analytical techniques like HPLC and NMR being essential for quality control - a concern often raised in pharmaceutical manufacturing discussions.

The physicochemical properties of CAS No. 1903305-64-5 contribute to its drug-likeness, with calculated parameters suggesting favorable absorption and distribution profiles. These characteristics align with current industry focus on "improving small molecule bioavailability" and "optimizing lead compounds," making it a relevant case study for medicinal chemistry courses and research seminars. The compound's acetamide functionality provides hydrogen bonding capacity, while the thienopyrimidine system offers aromatic stacking potential - both important features in modern drug design.

In the context of intellectual property, 2-(1H-indol-3-ylsulfanyl)-N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)acetamide represents valuable chemical space for patent development. Pharmaceutical companies actively search for novel cores like this to expand their portfolios, particularly in competitive areas such as kinase inhibitors and metabolic disease treatments. The compound's structural novelty addresses the frequent query of "how to design non-obvious medicinal chemistry compounds" in patent literature.

Looking forward, CAS No. 1903305-64-5 may contribute to several cutting-edge research areas. Its potential as a protein-protein interaction modulator aligns with hot topics in drug discovery, while its hybrid structure could inspire fragment-based drug design approaches. The scientific community continues to investigate such compounds in response to searches about "overcoming drug resistance" and "multi-target therapeutics," positioning this molecule as an interesting subject for future studies.